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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

Part 1: Identity & Physicochemical Profile

5,7-Dibromo-3-methylindole (also known as 5,7-Dibromoskatole) is a halogenated indole
derivative characterized by the presence of bromine atoms at the C5 and C7 positions and a
methyl group at the C3 position. It serves as a critical scaffold in the total synthesis of marine
alkaloid natural products (e.g., eudistomins, barettin) and is an emerging pharmacophore in

kinase inhibitor discovery.

Chemical Identity
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Parameter Detail

1360951-68-3 (Primary); Note: Often
CAS Number synthesized in situ; related precursors include
126811-14-1 (Aldehyde)

IUPAC Name 5,7-dibromo-3-methyl-1H-indole
Molecular Formula CoH7Br2N

Molecular Weight 288.97 g/mol

SMILES Cclc[nH]c2c(Br)cc(Br)ccl2
Appearance Off-white to pale yellow crystalline solid

Soluble in DMSO, DMF, CH2Clz; sparingly

Solubility ]

soluble in water

Light-sensitive; prone to oxidation at C2 if stored
Stability improperly. Store at -20°C under inert

atmosphere (Ar/Nz).

Part 2: Synthetic Methodologies

Due to the specific halogenation pattern, direct bromination of 3-methylindole (skatole) is not
recommended as it typically yields a mixture of 2-bromo, 5-bromo, and 6-bromo isomers due to
the directing effects of the nitrogen lone pair and the C3-methyl group.

The two authoritative routes for high-purity synthesis are the Fischer Indole Synthesis (De
Novo) and the Reductive Alkylation of the 3-formyl precursor.

Method A: Fischer Indole Synthesis (De Novo
Construction)

This route is preferred for large-scale preparation as it establishes the halogen regiochemistry
before ring closure, preventing isomer mixtures.

Protocol:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13703473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hydrazone Formation: React 2,4-dibromophenylhydrazine (CAS 131040-60-3) with
propionaldehyde in ethanol at 0°C to form the corresponding hydrazone.

e Cyclization: The hydrazone is treated with a Lewis acid (ZnClz or Polyphosphoric Acid) to
induce the [3,3]-sigmatropic rearrangement.

 Purification: The crude indole is purified via silica gel chromatography (Hexanes/EtOAc 9:1).

Critical Control Point: The use of 2,4-dibromoaniline as the starting material for the hydrazine
ensures that the bromines end up at the 5 and 7 positions of the final indole ring due to the
symmetry of the rearrangement.

Method B: Reductive Deoxygenation (Derivatization)
This method utilizes the commercially available 5,7-dibromoindole-3-carboxaldehyde (CAS
126811-14-1).[1]

Protocol:

» Dissolution: Dissolve 5,7-dibromoindole-3-carboxaldehyde (1.0 eq) in anhydrous THF.

e Reduction: Slowly add LiAlIH4 (3.0 eq) at 0°C under Argon.

o Reflux: Heat to reflux for 4 hours. The aldehyde is reduced to the alcohol and subsequently
hydrogenolyzed to the methyl group due to the electron-rich indole nature (or requires
activation via tosylhydrazone if LiAlHa4 fails to fully reduce).

» Alternative (Wolff-Kishner): React the aldehyde with hydrazine hydrate and KOH in ethylene
glycol at 180°C. Note: High heat may debrominate; LiAlHa4 is safer for halogens.

Part 3: Mechanistic Analysis (Fischer Indole)

The formation of 5,7-dibromo-3-methylindole via the Fischer route is driven by a [3,3]-
sigmatropic rearrangement. The regioselectivity is dictated by the ortho-substitution of the
phenylhydrazine. Since the starting hydrazine (2,4-dibromo) has only one open ortho position
(the C6 position of the hydrazine, which becomes C7 of the indole), the cyclization is
regiospecific.
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Pathway Visualization

The following diagram illustrates the conversion of the hydrazone to the indole core.
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Figure 1: Mechanistic flow of the Fischer Indole Synthesis yielding 5,7-dibromo-3-
methylindole.

Part 4: Applications in Drug Discovery
Marine Alkaloid Scaffolds

5,7-Dibromoindoles are "privileged structures" in marine natural products. The 3-methyl variant
acts as a synthetic precursor for:

o Barettin: A serotonin reuptake inhibitor isolated from the sponge Geodia barretti.

o Convolutindole A: A cytotoxic alkaloid. The dibromo-substitution pattern renders the indole
ring electron-deficient, increasing its resistance to metabolic oxidation compared to non-
halogenated analogs.

Kinase Inhibition

The 5,7-dibromo motif creates a unique steric and electronic pocket fit. In kinase drug
development, this moiety is used to:

» Enhance hydrophobic interaction within the ATP-binding pocket.

o Act as a bioisostere for larger tricyclic systems.
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e Serve as a substrate for Iridium-catalyzed C-H borylation, allowing further functionalization at
the C2 or C4 positions to create trisubstituted indole libraries.

Part 5: Safety & Handling Protocols

Hazard ldentification:

o H315/H319: Causes skin and serious eye irritation.

o H335: May cause respiratory irritation.

e Sensitizer: Halogenated indoles are potent sensitizers; handle in a fume hood.
Storage Protocol:

o Container: Amber glass vial with Teflon-lined cap.

» Atmosphere: Argon or Nitrogen flush (essential to prevent oxidation to 3-
methyleneindolenine derivatives).

o Temperature: -20°C for long-term storage.
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o Context: Foundational chemistry for the reaction of 2,4-dibromophenylhydrazine with
aldehydes.

o Link:
¢ Precursor Data (5,7-Dibromoindole-3-carboxaldehyde)

o Source: Sigma-Aldrich CAS D
o Context: Identification of the C3-formyl precursor (CAS 126811-14-1) for reductive
synthesis.

o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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